Cas no 109134-07-8 (3-(N-Boc-Amino)benzotrifluoride)

• Product Name: 3-(N-Boc-Amino)benzotrifluoride
• CAS No: 109134-07-8
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• MDL: MFCD11040633
• CID: 128299
• PubChem ID: 10879851
• Update Time: 2025-10-30

3-(N-Boc-Amino)benzotrifluoride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-(trifluoromethyl)phenyl)carbamate
• (3-TRIFLUOROMETHYLPHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
• 3-(N-BOC-AMINO)BENZOTRIFLUORIDE
• Carbamic acid,N-[3-(trifluoromethyl)phenyl]-, 1,1-dimethylethyl ester
• tert-Buty╔¼ [3-(trifluoromethyl)phenyl]carbamate
• tert-Butyɬ [3-(trifluoromethyl)phenyl]carbamate
• tert-butyl 3-(trifluoromethyl)phenylcarbamate
• (3-Trifluoromethylphenyl)carbamic acid tert-butyl ester
• N-(tert-butoxycarbonyl)-3-(trifluoromethyl)aniline
• t-butyl<3-(trifluoromethyl)phenyl>-carbamate
• AC2876
• SY130798
• tert-Butyl(3-(trifluoromethyl)phenyl)carbamate
• tert-Butyl [3-(trifluoromethyl)phenyl]carbamate
• DTXSID80446927
• A925977
• AKOS008901086
• AU-004/43508030
• 109134-07-8
• PLLZDOLFXQKWQG-UHFFFAOYSA-N
• Tert-butyl N-[3-(trifluoromethyl)phenyl]carbamate
• CS-0211981
• t-butyl (3-(trifluoromethyl)phenyl)carbamate
• MFCD11040633
• BS-25705
• SCHEMBL1013325
• FT-0684503
• N-Boc-3-(trifluoromethyl)aniline
• BBL101802
• STL555599
• DA-15723
• 3-(N-Boc-Amino)benzotrifluoride

• MDL： MFCD11040633
• Inchi： 1S/C12H14F3NO2/c1-11(2,3)18-10(17)16-9-6-4-5-8(7-9)12(13,14)15/h4-7H,1-3H3,(H,16,17)
• InChI Key： PLLZDOLFXQKWQG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 261.09800
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 4.12540

3-(N-Boc-Amino)benzotrifluoride Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-(N-Boc-Amino)benzotrifluoride

Comprehensive Guide to 3-(N-Boc-Amino)benzotrifluoride (CAS 109134-07-8): Properties, Applications, and Industry Insights

3-(N-Boc-Amino)benzotrifluoride (CAS 109134-07-8) is a specialized N-Boc protected aromatic amine derivative, widely recognized for its versatility in pharmaceutical intermediates and organic synthesis. This compound features a benzotrifluoride core coupled with a tert-butoxycarbonyl (Boc) protecting group, making it a critical building block in drug discovery and agrochemical research. Its unique trifluoromethyl group enhances lipophilicity and metabolic stability, aligning with modern demands for bioactive molecule design.

The growing interest in fluorinated compounds has propelled CAS 109134-07-8 into the spotlight, particularly in peptide synthesis and small-molecule drug development. Researchers frequently search for "Boc-protected amines applications" or "benzotrifluoride derivatives in medicinal chemistry," reflecting its relevance in targeted therapies. The compound’s stability under acidic conditions (via Boc group) and compatibility with cross-coupling reactions further solidify its role in high-value chemical synthesis.

From an industrial perspective, 3-(N-Boc-Amino)benzotrifluoride addresses key challenges in green chemistry. Its efficient atom economy and potential for catalytic transformations resonate with sustainability trends. Recent patents highlight its use in kinase inhibitor scaffolds, answering queries like "how to introduce trifluoromethyl groups into APIs." Analytical data (e.g., NMR, HPLC purity >98%) and handling protocols are often sought after, underscoring the need for reliable technical documentation.

Innovations in flow chemistry and continuous manufacturing have further optimized the production of CAS 109134-07-8, reducing waste and improving yield. This aligns with the pharmaceutical industry’s shift toward QbD (Quality by Design) principles. Discussions on platforms like LinkedIn often emphasize its utility in parallel synthesis libraries, catering to high-throughput screening needs.

In summary, 3-(N-Boc-Amino)benzotrifluoride exemplifies the intersection of structural complexity and practical utility. Its role in next-gen drug candidates and compatibility with automated synthesis platforms ensure sustained demand. For researchers exploring "Boc deprotection conditions" or "trifluoromethylated building blocks," this compound offers a robust solution backed by extensive scientific literature.